1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride

• CAS No.: 2639456-83-8
• Molecular Formula: C7H11ClN2O2S
• Molecular Weight: 222.69 g/mol
• IUPAC Name: (2-methylsulfonylpyridin-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C7H10N2O2S.ClH/c1-12(10,11)7-6(5-8)3-2-4-9-7;/h2-4H,5,8H2,1H3;1H
• InChI Key: XWRHGOFMTVXQBJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=CC=N1)CN.Cl

Description

1-(2-Methanesulfonylpyridin-3-yl)methanamine hydrochloride is a chemical compound with the molecular formula C7H10ClNO2S. It is primarily used in research and development, particularly in the pharmaceutical industry. This compound is known for its unique structural properties, which make it a valuable tool in various scientific applications .

Preparation Methods

The synthesis of 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride typically involves several steps. One common method includes the reaction of 2-chloropyridine with methanesulfonyl chloride to form 2-methanesulfonylpyridine. This intermediate is then reacted with formaldehyde and ammonia to yield 1-(2-methanesulfonylpyridin-3-yl)methanamine, which is subsequently converted to its hydrochloride salt by treatment with hydrochloric acid .

Industrial production methods often involve similar synthetic routes but are optimized for large-scale production. These methods may include the use of automated reactors and continuous flow systems to increase yield and efficiency .

Chemical Reactions Analysis

1-(2-Methanesulfonylpyridin-3-yl)methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions are possible, where the methanesulfonyl group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and temperature control to optimize reaction rates and yields .

Scientific Research Applications

1-(2-Methanesulfonylpyridin-3-yl)methanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals.

Biology: This compound is employed in biochemical assays to study enzyme activity and protein interactions.

Medicine: Research involving this compound includes the development of new therapeutic agents for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride involves its interaction with specific molecular targets. In biochemical assays, it may act as an inhibitor or activator of certain enzymes, affecting their activity and downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

1-(2-Methanesulfonylpyridin-3-yl)methanamine hydrochloride can be compared with other similar compounds, such as:

2-Methanesulfonylpyridine: Lacks the methanamine group, making it less versatile in certain synthetic applications.

3-Methanesulfonylpyridine: Differently substituted, leading to variations in reactivity and application.

1-(2-Methanesulfonylpyridin-4-yl)methanamine hydrochloride: Similar structure but with different substitution patterns, affecting its chemical properties and uses.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct reactivity and makes it suitable for a wide range of applications in research and industry .